Cas no 63023-68-7 (3-tert-butyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-tert-butyl-2,3-dihydro-1H-indol-2-one
• CAS No: 63023-68-7
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 4081200
• PubChem ID: 12355669
• Update Time: 2025-10-28

3-tert-butyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 3-(1,1-dimethylethyl)-1,3-dihydro-
• 3-tert-butyl-2,3-dihydro-1H-indol-2-one

• Inchi： 1S/C12H15NO/c1-12(2,3)10-8-6-4-5-7-9(8)13-11(10)14/h4-7,10H,1-3H3,(H,13,14)
• InChI Key： ZWUOJQIVHKBXQU-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C(C)(C)C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3-tert-butyl-2,3-dihydro-1H-indol-2-one

Introduction to 3-tert-butyl-2,3-dihydro-1H-indol-2-one (CAS No. 63023-68-7)

3-tert-butyl-2,3-dihydro-1H-indol-2-one, with the CAS number 63023-68-7, is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of indolinones, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 3-tert-butyl-2,3-dihydro-1H-indol-2-one.

Chemical Structure and Properties

The molecular formula of 3-tert-butyl-2,3-dihydro-1H-indol-2-one is C₁₁H₁₅NO, and its molecular weight is 177.24 g/mol. The compound features a core indoline ring system with a tert-butyl group attached to the 3-position and a ketone group at the 2-position. The tert-butyl substituent imparts significant steric hindrance and enhances the lipophilicity of the molecule, which can influence its biological activity and pharmacokinetic properties.

The physical properties of 3-tert-butyl-2,3-dihydro-1H-indol-2-one include a melting point of approximately 95°C and a boiling point of around 280°C at standard pressure. It is generally insoluble in water but shows good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of 3-tert-butyl-2,3-dihydro-1H-indol-2-one has been explored through several routes, each with its own advantages and limitations. One common method involves the cyclization of an appropriate arylamine with an α-keto ester or α-keto nitrile in the presence of a base. For instance, the reaction of tert-butylamine with an α-keto ester can yield the desired indolinone derivative after cyclization and subsequent reduction.

An alternative approach involves the use of transition-metal-catalyzed reactions. Palladium-catalyzed cross-coupling reactions have been particularly effective in constructing complex indolinone scaffolds. For example, the Suzuki-Miyaura coupling reaction can be used to introduce various substituents onto the indolinone ring system, providing access to a wide range of derivatives with diverse biological activities.

Biological Activities and Therapeutic Potential

3-tert-butyl-2,3-dihydro-1H-indol-2-one has been extensively studied for its biological activities and potential therapeutic applications. One of its notable properties is its ability to act as a potent inhibitor of protein kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors have shown promise in treating various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions.

In recent studies, 3-tert-butyl-2,3-dihydro-1H-indol-2-one has demonstrated significant antiproliferative effects against several cancer cell lines. For instance, it has been shown to inhibit the growth of human breast cancer cells (MCF-7) and prostate cancer cells (PC-3) by inducing cell cycle arrest and apoptosis. The mechanism underlying these effects is thought to involve the inhibition of specific kinases involved in cell proliferation and survival pathways.

Beyond its anticancer properties, 3-tert-butyl-2,3-dihydro-1H-indol-2-one has also been investigated for its anti-inflammatory potential. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results of 3-tert-butyl-2,3-dihydro-1H-indol-2-one have led to its evaluation in early-stage clinical trials. Several Phase I trials have been conducted to assess its safety and pharmacokinetic profile in healthy volunteers and patients with advanced solid tumors. Preliminary data from these trials suggest that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties.

Ongoing research aims to further elucidate the mechanism of action of 3-tert-butyl-2,3-dihydro-1H-indol-2-one and identify biomarkers that can predict patient response to treatment. Additionally, efforts are underway to develop novel formulations that can enhance its bioavailability and reduce potential side effects.

Conclusion

3-tert-butyl-2,3-dihydro-1H-indol-2-one (CAS No. 63023-68-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanism of action and clinical utility, it holds great promise for addressing unmet medical needs in various disease areas.